2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H22N2O2/c1-13-17(14(2)22-19-13)12-18(21)20-10-8-16(9-11-20)15-6-4-3-5-7-15/h3-7,16H,8-12H2,1-2H3
• InChI Key: XQFPHZFBIYASKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCC(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential pharmaceutical applications. This compound is known by several names, including DPOP and U-77891. It is a synthetic compound that belongs to the class of oxazolidinones and piperidines. The compound has been studied for its potential therapeutic effects on various diseases and disorders.

Mechanism of Action

Further studies are needed to fully understand the mechanism of action of the compound and its effects on various neurotransmitters and systems in the brain.
3. Drug Formulation: The compound may need to be formulated into a specific drug delivery system to improve its bioavailability and reduce potential side effects.
4. Combination Therapy: The compound may have potential for use in combination therapy with other drugs to enhance its effects and reduce potential side effects.
Conclusion
2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone is a synthetic compound that has potential therapeutic applications in various areas of research. While the compound has shown promise in animal models, more research is needed to fully understand its effects in humans. The compound has several advantages and limitations for lab experiments, and there are several future directions for research that could enhance its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone has several advantages and limitations for lab experiments. Some of the advantages include:
1. High Potency: The compound is highly potent, which means that small doses can be used in experiments.
2. Specificity: The compound has a specific mechanism of action, which makes it useful for studying certain diseases and disorders.
3. Versatility: The compound has potential applications in various areas of research, such as pain management, addiction treatment, and neurodegenerative disorders.
Some of the limitations include:
1. Limited Availability: The compound is not widely available, which can make it difficult to obtain for research purposes.
2. Safety Concerns: The compound has not been extensively studied for its safety profile, which can be a concern for researchers.
3. Lack of Human Studies: The compound has mainly been studied in animal models, which means that its effects in humans are not fully understood.

Future Directions

There are several future directions for research on 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone. Some of these include:
1. Clinical Trials: More clinical trials are needed to determine the safety and efficacy of the compound in humans.
2.

Synthesis Methods

The synthesis of 2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone is a complex process that involves several steps. The most common method involves the reaction of 3,5-dimethyl-4-(4-fluorophenyl)oxazolidin-2-one with 4-phenylpiperidine in the presence of a catalyst such as trifluoroacetic acid. The reaction yields the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-phenylpiperidin-1-yl)ethanone has been studied extensively for its potential therapeutic effects on various diseases and disorders. Some of the areas of research include:
1. Pain Management: The compound has been studied for its potential use as an analgesic. Studies have shown that it can effectively reduce pain in animal models.
2. Addiction Treatment: The compound has been studied for its potential use in the treatment of addiction to opioids and other drugs. Studies have shown that it can reduce drug-seeking behavior in animal models.
3. Neurodegenerative Disorders: The compound has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Studies have shown that it can improve cognitive function and reduce neuroinflammation in animal models.